Cas no 1273565-10-8 (ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo1,5-apyridine-6-carboxylate)

• Product Name: ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo1,5-apyridine-6-carboxylate
• CAS No: 1273565-10-8
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• MDL: MFCD18792955
• CID: 3160819
• PubChem ID: 71305715
• Update Time: 2025-05-20

ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo1,5-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester
• ethyl 3-bromo-4H,5H,6H,7H-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylate
• Ethyl3-bromo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylate
• AS-74226
• YAC56510
• 3-Bromo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylic acid ethyl ester
• W14837
• 1273565-10-8
• AKOS027429074
• CS-0334597
• ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylate
• MFCD18792955
• Ethyl 3-bromo-4,5,6,7-tetrahydro-[1,2,3]triazolo[1,5-a]pyridine-6-carboxylate
• ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo1,5-apyridine-6-carboxylate

• MDL： MFCD18792955
• Inchi： 1S/C9H12BrN3O2/c1-2-15-9(14)6-3-4-7-8(10)11-12-13(7)5-6/h6H,2-5H2,1H3
• InChI Key： HNKFXHDEDOZDHN-UHFFFAOYSA-N
• SMILES： BrC1=C2CCC(C(=O)OCC)CN2N=N1

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo1,5-apyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-Bromo-4,5,6,7-Tetrahydrotriazolo[1,5-a]pyridine-6-Carboxylate (CAS No. 1273565-10-8)

The compound ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1273565-10-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the triazolo[1,5-a]pyridine core and the bromo substituent, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel scaffolds in small-molecule therapeutics and kinase inhibitors.

In recent years, the ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylate has been explored for its role in medicinal chemistry, especially in the development of central nervous system (CNS) targeting agents. The triazole and pyridine moieties are known to enhance binding affinity to biological targets, while the ethyl carboxylate group offers versatility for further derivatization. This aligns with the growing trend of fragment-based drug design (FBDD), where modular building blocks like this compound are critical for optimizing pharmacokinetic properties.

From a synthetic perspective, the bromo functional group in CAS 1273565-10-8 serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex architectures for high-throughput screening (HTS) libraries. The compound’s stability under standard laboratory conditions also makes it a practical choice for industrial-scale applications, addressing the need for cost-effective synthetic routes in API manufacturing.

Another area of interest is the compound’s potential in agrochemical innovation. The 4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine scaffold has shown promise in designing crop protection agents, particularly those targeting pest resistance mechanisms. With global agriculture facing challenges like climate resilience and sustainable farming, such intermediates could contribute to next-generation biopesticides or herbicide adjuvants.

Analytical characterization of ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylate typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure purity and structural integrity, which are critical for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound’s logP and solubility profiles further support its utility in formulation development.

Given the increasing focus on green chemistry, researchers are also investigating eco-friendly synthetic routes for this compound. Catalytic methods using palladium nanoparticles or photocatalysis could reduce reliance on hazardous reagents, aligning with the Principles of Green Chemistry. This resonates with industry demands for sustainable chemical processes and waste minimization.

In summary, ethyl 3-bromo-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine-6-carboxylate (CAS No. 1273565-10-8) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a subject of ongoing innovation. As the scientific community prioritizes structure-activity relationship (SAR) studies and computational modeling, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.